Cas no 2229354-68-9 (3-(3-bromo-2-fluorophenyl)-2-methoxypropanoic acid)

• Product Name: 3-(3-bromo-2-fluorophenyl)-2-methoxypropanoic acid
• CAS No: 2229354-68-9
• MF: C₁₀H₁₀BrFO₃
• MW: 277.087006092072
• CID: 5813584
• PubChem ID: 165642983
• Update Time: 2023-12-15

3-(3-bromo-2-fluorophenyl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2-fluorophenyl)-2-methoxypropanoic acid
• EN300-1904697
• 2229354-68-9

• Inchi： 1S/C10H10BrFO3/c1-15-8(10(13)14)5-6-3-2-4-7(11)9(6)12/h2-4,8H,5H2,1H3,(H,13,14)
• InChI Key： YICBTYVTBKGSNX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1F)CC(C(=O)O)OC

Computed Properties

• Exact Mass: 275.97973g/mol
• Monoisotopic Mass: 275.97973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų